Cas no 1402445-50-4 (Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate)

Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl-substituted pyrazole moiety. The tert-butyl ester group enhances stability and facilitates further functionalization under mild conditions. This compound is commonly employed in pharmaceutical and agrochemical research due to the pharmacological relevance of trifluoromethylpyrazole derivatives, which often exhibit improved metabolic stability and bioavailability. Its synthetic utility lies in its ability to serve as a building block for heterocyclic compounds, enabling the introduction of the 4-(trifluoromethyl)-1H-pyrazol-1-yl fragment into target molecules. The ester functionality allows for straightforward derivatization, making it a practical choice for medicinal chemistry applications.

Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate structure

1402445-50-4 structure

Product Name:Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate

CAS No:1402445-50-4

MF:C₁₀H₁₃F₃N₂O₂

MW:250.217633008957

CID:4815991

Update Time:2025-06-14

Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl [4-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
- tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
- tert-butyl 2-[4-(trifluoromethyl)pyrazol-1-yl]acetate
- tert-butyl[4-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
- Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
- Inchi： 1S/C10H13F3N2O2/c1-9(2,3)17-8(16)6-15-5-7(4-14-15)10(11,12)13/h4-5H,6H2,1-3H3
- InChI Key： HFBQZSVOOOPDDI-UHFFFAOYSA-N
- SMILES： FC(C1C=NN(C=1)CC(=O)OC(C)(C)C)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 286
XLogP3: 2.1
Topological Polar Surface Area: 44.1

Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM502768-1g	tert-Butyl2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate	1402445-50-4	97%	1g	$309	2022-06-13
Alichem	A049006140-1g	Tert-butyl [4-(trifluoromethyl)-1h-pyrazol-1-yl]acetate	1402445-50-4	95%	1g	$400.00	2022-04-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate

Recent Advances in the Application of Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate (CAS: 1402445-50-4) in Chemical Biology and Pharmaceutical Research

The compound Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate (CAS: 1402445-50-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl-substituted pyrazole core and tert-butyl ester moiety, has demonstrated versatile applications in drug discovery, medicinal chemistry, and agrochemical development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate as a building block for the development of novel anti-inflammatory agents. The researchers utilized this compound to synthesize a series of pyrazole-based inhibitors targeting cyclooxygenase-2 (COX-2), demonstrating improved selectivity and reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of the trifluoromethyl group was found to enhance both the metabolic stability and binding affinity of the resulting compounds.

In the realm of agrochemicals, a recent patent application (WO2023051234) disclosed the utility of 1402445-50-4 in the synthesis of next-generation fungicides. The compound's unique electronic properties, imparted by the trifluoromethyl group, were shown to significantly improve the photostability and rainfastness of pyrazole-containing agrochemicals. This development addresses a critical challenge in crop protection, where many existing fungicides degrade rapidly under field conditions.

From a synthetic chemistry perspective, innovative methodologies have been developed to optimize the production of Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate. A 2024 publication in Organic Process Research & Development described a continuous-flow process that achieves >90% yield with significantly reduced reaction times compared to traditional batch methods. This advancement is particularly relevant for scale-up operations in pharmaceutical manufacturing, where efficiency and reproducibility are paramount.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data revealed that the trifluoromethyl group participates in unique fluorine-π interactions with aromatic residues in target proteins, providing a structural basis for the observed enhancement in binding affinity. These findings, published in ACS Chemical Biology, have important implications for rational drug design strategies involving fluorinated compounds.

Looking forward, the versatility of Tert-Butyl 2-(4-(trifluoromethyl)-1H-pyrazol-1-yl)acetate continues to inspire new applications. Ongoing research is exploring its potential in positron emission tomography (PET) tracer development, leveraging the fluorine atoms for ¹⁸F labeling. Additionally, its use in metal-organic frameworks (MOFs) for drug delivery systems represents an exciting frontier at the intersection of materials science and pharmaceutical technology.